molecular formula C7H13NO3 B13149321 1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one

1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one

Cat. No.: B13149321
M. Wt: 159.18 g/mol
InChI Key: HCBIHHXBYCHJIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one (CAS: 1603112-39-5) is a heterocyclic ketone with the molecular formula C₇H₁₃NO₃ and a molecular weight of 159.18 g/mol . Its structure features a 4-aminooxolane (tetrahydrofuran with an amino group) moiety linked to a methoxyethyl ketone group. This compound is primarily utilized as a chemical building block, though its specific applications remain underexplored in the provided evidence.

Properties

Molecular Formula

C7H13NO3

Molecular Weight

159.18 g/mol

IUPAC Name

1-(4-aminooxolan-3-yl)-2-methoxyethanone

InChI

InChI=1S/C7H13NO3/c1-10-4-7(9)5-2-11-3-6(5)8/h5-6H,2-4,8H2,1H3

InChI Key

HCBIHHXBYCHJIU-UHFFFAOYSA-N

Canonical SMILES

COCC(=O)C1COCC1N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one typically involves the reaction of 4-aminooxolane with methoxyethanone under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

    Reduction: Reduction reactions can convert the methoxyethanone moiety to an alcohol group.

    Substitution: The amino group can participate in substitution reactions with electrophiles.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: Electrophiles such as alkyl halides or acyl chlorides.

Major Products:

    Oxidation: Formation of oxo derivatives.

    Reduction: Formation of alcohol derivatives.

    Substitution: Formation of substituted aminooxolane derivatives.

Scientific Research Applications

1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Medicine: Investigated for its potential therapeutic properties.

    Industry: Utilized in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of 1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Features

The compound’s unique 4-aminooxolane group distinguishes it from analogs with aromatic or alternative heterocyclic substituents. Key structural comparisons include:

  • Substituent Variations: Halogenated Analogs: Compounds like 1-(4-fluorophenyl)-2-methoxyethan-1-one (S1f) and 1-(4-chlorophenyl)-2-methoxyethan-1-one (S1g) feature halogen substituents on aromatic rings, influencing electronic properties and reactivity . Azetidine Derivatives: 1-(3-Aminoazetidin-1-yl)-2-methoxyethan-1-one (CAS: 1272862-50-6) replaces the oxolane ring with a smaller 4-membered azetidine, altering steric and conformational dynamics .
  • Heterocyclic vs. Aromatic Cores :
    The oxolane ring in the target compound lacks aromaticity, reducing π-π interactions compared to phenyl-based analogs like 1-(4-(tert-butyl)phenyl)-2-methoxyethan-1-one (S1b) .

Physical and Spectroscopic Properties

Compound Name Molecular Formula Molecular Weight Physical State Melting Point (°C) Key Spectral Data (¹H NMR δ)
1-(4-Aminooxolan-3-yl)-2-methoxyethan-1-one C₇H₁₃NO₃ 159.18 Not specified Not reported Not provided
1-(4-Fluorophenyl)-2-methoxyethan-1-one (S1f) C₉H₉FO₂ 168.17 Orange liquid Not reported δ 7.31–7.25 (m, 2H), 3.36 (s, 3H)
1-(2,4-Dihydroxy-5-methoxyphenyl)-2-methoxyethan-1-one (2b) C₁₀H₁₂O₅ 212.20 Off-white powder 101–103 δ 7.18 (s, 1H), 3.74 (s, 3H)
1-(3-Aminoazetidin-1-yl)-2-methoxyethan-1-one C₆H₁₂N₂O₂ 144.17 Not specified Not reported Not provided
  • Spectroscopic Trends :
    • Methoxy groups in analogs consistently show signals near δ 3.3–3.7 ppm in ¹H NMR.
    • Aromatic protons in halogenated derivatives (e.g., S1f) resonate at δ 7.0–7.5 ppm , absent in the oxolane-based target compound .

Commercial and Research Utility

  • Building Blocks : The target compound is marketed as a specialty chemical (MDL: MFCD31467022) for pharmaceutical R&D .
  • Intermediates : Analogs like 1-(2-hydroxy-3,4,6-trimethoxyphenyl)-2-methoxyethan-1-one (7) are intermediates in natural product synthesis (e.g., chlorflavonin) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.